Sesamol Sesamol Sesamol is a member of benzodioxoles.
Sesamol is a natural product found in Sesamum indicum with data available.
See also: Sesame Oil (part of).
Brand Name: Vulcanchem
CAS No.: 533-31-3
VCID: VC21328165
InChI: InChI=1S/C7H6O3/c8-5-1-2-6-7(3-5)10-4-9-6/h1-3,8H,4H2
SMILES:
Molecular Formula: C7H6O3
Molecular Weight: 138.12 g/mol

Sesamol

CAS No.: 533-31-3

VCID: VC21328165

Molecular Formula: C7H6O3

Molecular Weight: 138.12 g/mol

* For research use only. Not for human or veterinary use.

Sesamol - 533-31-3

Description

Sesamol, with the chemical formula C7H6O3 and a molecular weight of 138.12, is a naturally occurring lignan found in sesame seeds and sesame oil . It is known for its antioxidant, anti-inflammatory, and anticancer properties, making it a compound of interest in various fields, including pharmaceuticals, cosmetics, and food preservation .

Biological Activities of Sesamol

Sesamol exhibits a range of biological activities that contribute to its potential health benefits:

  • Antioxidant Activity: Sesamol is known for its strong free radical scavenging activity, which is beneficial in preventing oxidative damage and extending shelf life in food and cosmetics .

  • Anti-Inflammatory and Anti-Cancer Properties: Studies have shown that sesamol can induce apoptosis in cancer cells, including oral squamous cell carcinoma (OSCC) and hepatocellular carcinoma cells, suggesting its potential role in cancer prevention .

  • Metabolic Regulation: Sesamol has been found to promote the browning of white adipocytes, which can help in reducing body fat and improving metabolic health .

Sesamol's Effects on Cancer Cells

Sesamol has been studied for its anticancer effects, particularly in inducing apoptosis in cancer cells. For example, in OSCC cells, sesamol treatment resulted in:

Concentration of SesamolEffects on OSCC Cells
62.5 μMMinimal modulation of apoptosis markers
125 μMIncreased caspase-9 expression and Bax/Bcl-2 ratio
250 μMSignificant induction of apoptosis and cytotoxicity

Applications of Sesamol

Given its diverse biological activities, sesamol is utilized in several applications:

  • Pharmaceutical Applications: Sesamol is explored for its anti-inflammatory and neuroprotective effects, which could be beneficial in treating various diseases .

  • Cosmetic Formulations: It is used in skincare products due to its antioxidant and skin-soothing properties .

  • Food Industry: Sesamol serves as a natural flavoring agent and helps in preserving food by preventing oxidative spoilage .

Sesamol Derivatives for Hypolipidemic Effects

Research has also focused on synthesizing sesamol derivatives to enhance its therapeutic potential. For instance, sesamol-based fibrate derivatives have shown significant hypolipidemic effects by reducing serum triglycerides and cholesterol levels in hyperlipidemic mice .

Safety and Handling

Sesamol is classified with a warning signal due to its potential to cause skin and eye irritation. Precautions include wearing protective gear and washing thoroughly after handling .

Hazard StatementPrecautionary Statement
H315: Causes skin irritationP264: Wash skin thoroughly after handling
H319: Causes serious eye irritationP280: Wear protective gloves/eye protection/face protection
CAS No. 533-31-3
Product Name Sesamol
Molecular Formula C7H6O3
Molecular Weight 138.12 g/mol
IUPAC Name 1,3-benzodioxol-5-ol
Standard InChI InChI=1S/C7H6O3/c8-5-1-2-6-7(3-5)10-4-9-6/h1-3,8H,4H2
Standard InChIKey LUSZGTFNYDARNI-UHFFFAOYSA-N
Canonical SMILES C1OC2=C(O1)C=C(C=C2)O
Boiling Point 272.00 to 274.00 °C. @ 760.00 mm Hg
Colorform Crystals from chloroform/petroleum ether
Beige crystals
Melting Point 64.9 °C
65.8 °C
Physical Description Light brown crystalline powder; [Alfa Aesar MSDS]
Solid
Shelf Life Stable under recommended storage conditions.
Solubility slightly
Synonyms 3,4-methylenedioxyphenol
5-hydroxy-1,3-benzodioxole
sesamol
sesamol lithium
sesamol sodium
sesamol titanium (+4)
sesamol, ion (1+)
Vapor Pressure 6.89X10-3 mm Hg at 25 °C (est)
Reference Gao et al. Rapid heteroatom-transfer to arylmetals utilizing multifunctional reagent scaffolds. Nature Chemistry, doi: 10.1038/nchem.2672, published online 28 November 2016
PubChem Compound 68289
Last Modified Aug 15 2023

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